2-(1,1-Dimethyl-2-chloroethyl)-4,4-dimethyl-2-oxazoline

• CAS No.: 553650-41-2
• Molecular Formula: C9H16ClNO
• Molecular Weight: 189.68 g/mol
• IUPAC Name: 2-(1-chloro-2-methylpropan-2-yl)-4,4-dimethyl-5H-1,3-oxazole
• InChI: InChI=1S/C9H16ClNO/c1-8(2,5-10)7-11-9(3,4)6-12-7/h5-6H2,1-4H3
• InChI Key: MOBRUOREJAVWQU-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(=N1)C(C)(C)CCl)C

Description

2-(1,1-Dimethyl-2-chloroethyl)-4,4-dimethyl-2-oxazoline is a useful research compound. Its molecular formula is C9H16ClNO and its molecular weight is 189.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(1,1-dimethyl-2-chloroethyl)-4,4-dimethyl-2-oxazoline was prepared as follows. Initially, N-(2-hydroxy-1,1-dimethylethyl)-3-chloropivalamide was prepared by adding dropwise, at room temperature, a solution of 3-chloropivaloyl chloride (1.0 eq., 56 g, 0.36 mol) in CHCl3 (100 mL) to a stirred mixture of 2-amino-2-methyl-1-propanol (2.0 eq., 64.4 g, 0.72 mol) in CHCl3 (300 mL) over a period of one (1) hour. This mixture was allowed to auto-reflux for twenty (20) minutes and was then stirred overnight. The whitish-yellow precipitate that formed was gravity filtered, and the resulting yellow-brown solution was concentrated and purified by vacuum distillation (140-150° C., 1 mm Hg). The resulting yellow oil (61 g, 81%) was pure N-(2-hydroxy-1,1-dimethylethyl)-3-chloropivalamide as evidenced by 1H NMR (CDCl3): δ1.13 (s, 6H, CH3, CH3), 1.30 (s, 6H, CH3, CH3), 2.2 (br s, 1H, OH), 3.3 (s, 2H, CH2,—Cl), 3.6 (s, 2CH2—OH), 5.78 (br s, 1H, NH).